2,6-Bis(3,4-dimethoxybenzylidene)cyclohexanone
Overview
Description
2,6-Bis(3,4-dimethoxybenzylidene)cyclohexanone, commonly known as 2,6-BDMC, is an organic compound that is used in a variety of scientific research applications. It is a cyclic ketone that is synthesized from a combination of 3,4-dimethoxybenzaldehyde and cyclohexanone, and is used in a range of experiments in the fields of organic chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Anti-Inflammatory Applications
This compound has been studied for its potential anti-inflammatory properties . It has been synthesized and tested for its ability to inhibit cyclooxygenase, an enzyme involved in inflammation . The in vitro anti-inflammatory activities of this compound indicate promising potential to inhibit the cyclooxygenase enzyme .
Synthesis and Design
The compound has been synthesized using aldol condensation reaction . It was designed using the Quantitative Structure–Activity Relationship (QSAR) study . This process involves creating a quantitative relationship between the molecular structure and its biological activity .
Solvatochromism, Acidochromism, and Photochromism
The photophysical behavior of this compound has been studied under the influence of various stimuli . It has shown solvatochromic behavior, which is influenced by both nonspecific and specific solvent-solute interactions . It also exhibits reversible acidochromism after the addition of dilute NaOH/HCl solutions .
Protective Effects on PC12 Cells
The compound has shown protective effects on PC12 cells, a line of cells often used in scientific research . This suggests potential applications in neurobiology and cell biology .
Potential Applications in Medicinal Chemistry
The compound has been studied for its potential applications in medicinal chemistry . Its molecular structure and biological activity suggest it could be useful in the discovery of new drugs .
Photochemical Behavior
The photochemical behavior of this compound has been examined by irradiating its solutions with both 254 and 365 nm light . This suggests potential applications in photochemistry .
Mechanism of Action
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2,6-Bis(3,4-dimethoxybenzylidene)cyclohexanone are not well-documented. These properties are crucial in determining the bioavailability of the compound. More research is needed to understand the pharmacokinetics of this compound .
Result of Action
It is likely that the compound exerts its effects through a combination of interactions with its targets and influences on biochemical pathways .
properties
IUPAC Name |
(2E,6E)-2,6-bis[(3,4-dimethoxyphenyl)methylidene]cyclohexan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26O5/c1-26-20-10-8-16(14-22(20)28-3)12-18-6-5-7-19(24(18)25)13-17-9-11-21(27-2)23(15-17)29-4/h8-15H,5-7H2,1-4H3/b18-12+,19-13+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YOTDZZKBJHGVNA-KLCVKJMQSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=C2CCCC(=CC3=CC(=C(C=C3)OC)OC)C2=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=C\2/C(=O)/C(=C/C3=CC(=C(C=C3)OC)OC)/CCC2)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Bis(3,4-dimethoxybenzylidene)cyclohexanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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